Cas no 900890-21-3 (N-(3-imidazol-1-ylpropyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine)
N-(3-imidazol-1-ylpropyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(3-imidazol-1-ylpropyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine
- Pyrazolo[1,5-a]pyrimidin-7-amine, N-[3-(1H-imidazol-1-yl)propyl]-5-methyl-3-(4-methylphenyl)-
-
- Inchi: 1S/C20H22N6/c1-15-4-6-17(7-5-15)18-13-23-26-19(12-16(2)24-20(18)26)22-8-3-10-25-11-9-21-14-25/h4-7,9,11-14,22H,3,8,10H2,1-2H3
- InChI Key: ZWBWGAABWANNFX-UHFFFAOYSA-N
- SMILES: C12=C(C3=CC=C(C)C=C3)C=NN1C(NCCCN1C=NC=C1)=CC(C)=N2
N-(3-imidazol-1-ylpropyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3348-0653-1mg |
N-[3-(1H-imidazol-1-yl)propyl]-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine |
900890-21-3 | 90%+ | 1mg |
$54.0 | 2023-04-26 |
N-(3-imidazol-1-ylpropyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on N-(3-imidazol-1-ylpropyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine
Comprehensive Overview of N-(3-imidazol-1-ylpropyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900890-21-3)
The compound N-(3-imidazol-1-ylpropyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900890-21-3) is a pyrazolopyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole and pyrazolo[1,5-a]pyrimidine core, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes and receptors, particularly in the context of kinase inhibition and cancer therapeutics.
In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine. N-(3-imidazol-1-ylpropyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine has garnered attention due to its potential role in modulating cell signaling pathways. Its 4-methylphenyl and imidazole moieties contribute to its binding affinity, making it a candidate for further optimization in structure-activity relationship (SAR) studies. This aligns with the growing trend of computational drug design, where AI-driven approaches are used to predict molecular interactions.
The compound's pyrazolo[1,5-a]pyrimidine scaffold is particularly noteworthy, as it is a privileged structure in medicinal chemistry. It shares similarities with other clinically relevant compounds, such as JAK inhibitors and BTK inhibitors, which are hot topics in autoimmune and oncology research. Users searching for "pyrazolo[1,5-a]pyrimidine derivatives" or "kinase inhibitors 2024" will find this compound highly relevant, especially given its potential applications in targeted therapy.
From a synthetic perspective, N-(3-imidazol-1-ylpropyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine exemplifies the convergence of heterocyclic chemistry and drug design. Its synthesis typically involves multi-step reactions, including cyclocondensation and N-alkylation, which are common strategies for constructing such frameworks. Researchers often inquire about "synthetic routes for pyrazolopyrimidines" or "imidazole-containing drug candidates," highlighting the compound's relevance in organic and medicinal chemistry forums.
Beyond its biochemical applications, this compound is also a valuable tool for mechanistic studies. Its ability to interact with specific protein targets makes it useful for elucidating pathways involved in cell proliferation and apoptosis. These properties align with current trends in translational research, where bridging the gap between bench and bedside is a priority. Searches for "new apoptosis inducers" or "emerging kinase targets" often lead to discussions about compounds like this.
In summary, N-(3-imidazol-1-ylpropyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900890-21-3) represents a promising avenue for drug discovery, with its multifunctional heterocyclic architecture and potential therapeutic applications. As the scientific community continues to explore personalized medicine and next-generation therapeutics, this compound is poised to remain a focal point in both academic and industrial research.
900890-21-3 (N-(3-imidazol-1-ylpropyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)